Cas no 1361870-73-6 (5'-Chloro-3,4-dichloro-2'-methyl-biphenyl)

• Product Name: 5'-Chloro-3,4-dichloro-2'-methyl-biphenyl
• CAS No: 1361870-73-6
• MF: C₁₃H₉Cl₃
• MW: 271.56956076622
• CID: 4994342
• Update Time: 2025-05-20

5'-Chloro-3,4-dichloro-2'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-3,4-dichloro-2'-methyl-biphenyl

• Inchi： 1S/C13H9Cl3/c1-8-2-4-10(14)7-11(8)9-3-5-12(15)13(16)6-9/h2-7H,1H3
• InChI Key： IHNSJAKSMAFESI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 6.4
• Topological Polar Surface Area: 0

Additional information on 5'-Chloro-3,4-dichloro-2'-methyl-biphenyl

Introduction to 5'-Chloro-3,4-dichloro-2'-methyl-biphenyl (CAS No. 1361870-73-6) in Modern Chemical Research

5'-Chloro-3,4-dichloro-2'-methyl-biphenyl, identified by the CAS number 1361870-73-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This biphenyl derivative, characterized by its chloro and methyl substituents, exhibits unique structural and electronic properties that make it a valuable candidate for various applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 5'-Chloro-3,4-dichloro-2'-methyl-biphenyl consists of two benzene rings connected at the 2' and 5' positions, with chloro groups at the 3 and 4 positions on one ring and a methyl group at the 2' position on the other. This specific arrangement imparts distinct chemical reactivity and stability, making it a versatile building block for synthesizing more complex compounds. The presence of multiple halogen atoms enhances its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry.

In recent years, research has highlighted the potential of 5'-Chloro-3,4-dichloro-2'-methyl-biphenyl as a precursor in the synthesis of novel pharmaceuticals. Its biphenyl core is a common motif in many bioactive molecules, including antifungal and anticancer agents. The chloro substituents facilitate nucleophilic aromatic substitution reactions, allowing for the introduction of diverse functional groups. This adaptability has led to its incorporation in libraries of compounds designed for high-throughput screening.

One of the most compelling aspects of 5'-Chloro-3,4-dichloro-2'-methyl-biphenyl is its role in developing organic semiconductors. The electron-withdrawing nature of the chloro groups and the steric hindrance provided by the methyl group influence the compound's electronic properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated its efficacy in enhancing charge transport properties when incorporated into polymer blends.

The compound's stability under various conditions has also been a subject of interest. Investigations have shown that 5'-Chloro-3,4-dichloro-2'-methyl-biphenyl maintains its structural integrity under thermal stress, which is crucial for industrial applications where high temperatures are encountered. Additionally, its resistance to degradation under UV light makes it a promising candidate for outdoor optoelectronic devices.

From a pharmaceutical perspective, derivatives of 5'-Chloro-3,4-dichloro-2'-methyl-biphenyl have been explored for their antimicrobial properties. The biphenyl scaffold is known to interact with biological targets such as bacterial enzymes, disrupting essential metabolic pathways. Researchers have synthesized analogs with modified substituents to improve potency and selectivity against specific pathogens. Preliminary results suggest that certain derivatives exhibit promising activity against drug-resistant strains.

The synthesis of 5'-Chloro-3,4-dichloro-2'-methyl-biphenyl itself is an intricate process that requires careful optimization to achieve high yields and purity. Common synthetic routes involve multi-step reactions starting from commercially available biphenyl precursors. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the chloro and methyl groups efficiently. Advances in catalytic systems have further refined these processes, reducing reaction times and minimizing waste.

The environmental impact of producing and using 5'-Chloro-3,4-dichloro-2'-methyl-biphenyl is another critical consideration. Efforts have been made to develop greener synthetic methodologies that reduce reliance on hazardous reagents and solvents. For instance, solvent-free reactions or those utilizing biodegradable solvents have been investigated to align with sustainable chemistry principles.

In conclusion, 5'-Chloro-3,4-dichloro-2'-methyl-biphenyl (CAS No. 1361870-73-6) represents a fascinating compound with broad applications in both materials science and pharmaceutical research. Its unique structural features enable diverse functionalization strategies, making it indispensable in synthetic chemistry. As research continues to uncover new possibilities for this molecule, its significance is expected to grow further.